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Compound of Interest

Compound Name: 3,5-Dinitroaniline

Cat. No.: B184610

For Immediate Implementation: This document outlines critical safety protocols and logistical
procedures for the handling and disposal of 3,5-Dinitroaniline. Adherence to these guidelines
is mandatory for all laboratory personnel to ensure a safe working environment and minimize
exposure risks.

3,5-Dinitroaniline is a yellow, needle-like solid that is insoluble in water.[1][2] It is classified as
a hazardous substance and is toxic if ingested, inhaled, or in contact with skin.[1][3] This
chemical may cause irritation to the skin and eyes.[1][2][4] Furthermore, it poses a risk of
explosion if heated.[3]

Essential Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 3,5-Dinitroaniline, the following personal
protective equipment is required:
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PPE Category

Specification

Rationale

Eye Protection

Chemical goggles and a full
face shield.[3]

Protects against dust particles
and potential splashes.
Contact lenses should not be
worn as they can absorb and

concentrate irritants.[3]

Hand Protection

Elbow-length PVC gloves.[3]

Provides a barrier against skin
contact. Glove suitability and
durability depend on the
frequency and duration of

contact.[3]

Respiratory Protection

Dust mask type N95 (US) or
type P2 (EN 143) respirator

cartridges.

Prevents inhalation of harmful
dust particles. The use of
respirators should be based on
a professional risk

assessment.[3]

Body Protection

Overalls or a lab coat.[3]

Protects skin and personal

clothing from contamination.

Occupational Exposure Limits

Parameter

Value

Country

OEL STEL

0.3 mg/m3

Russia[3]

Standard Operating Procedure for Handling 3,5-

Dinitroaniline

All handling of 3,5-Dinitroaniline must be conducted in a well-ventilated area, preferably within

a chemical fume hood.[3]

Preparation:

e Ensure the work area is clean and uncluttered.
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» Verify that an eyewash station and safety shower are readily accessible.[4]
» Don all required PPE as specified in the table above.

Handling:

Avoid all personal contact with the chemical, including inhalation of dust.[3]

Do not eat, drink, or smoke in the handling area.[3][4][5]

Keep the container securely sealed when not in use.[3]

Avoid physical damage to the container.[3]

Post-Handling:

e Wash hands thoroughly with soap and water after handling.[3][5]

o Contaminated work clothes should be laundered separately from other clothing.[3][4]
Emergency and Spill Response

Minor Spills:

e Immediately clean up spills to avoid dust generation.[3]

e Wear full PPE, including a dust respirator.[3]

e Use dry clean-up procedures such as vacuuming with a HEPA-filtered vacuum or gently
sweeping after dampening with water to prevent dusting.[3]

o Place the collected material in a suitable, labeled container for disposal.[3]
Major Spills:
e Evacuate the area and move upwind.[3]

o Alert emergency responders, providing the location and nature of the hazard.[3]
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e Only trained personnel equipped with full-body protective clothing and breathing apparatus
should address the spill.[3]

e Prevent the spilled material from entering drains or water courses.[3]

Disposal Plan

All waste containing 3,5-Dinitroaniline must be treated as hazardous waste.

o Collect all waste material, including contaminated PPE, in clearly labeled, sealed containers.

» Dispose of the waste in accordance with local, regional, and national hazardous waste
regulations.[4][5] It may be necessary to contact your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company for specific
guidance.[4]

Workflow for Handling 3,5-Dinitroaniline
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Caption: Workflow for the safe handling of 3,5-Dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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